Cas no 17839-26-8 (1-Pentanamine, N-ethyl-)

• Product Name: 1-Pentanamine, N-ethyl-
• CAS No: 17839-26-8
• MF: C₇H₁₇N
• MW: 115.21658205986
• CID: 136485
• PubChem ID: 546880
• Update Time: 2025-04-19

1-Pentanamine, N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, N-ethyl-
• N-ethyl-1-Pentanamine
• N-ethylpentan-1-amine
• N-Ethylpentylamine
• N-ETHYL-PENTYLAMINE
• 1-Aethylamino-pentan
• 1-Pentanamine,N-ethyl
• Aethyl-pentyl-amin
• N-n-pentyl-N-ethylamine
• Pentylamine,N-ethyl
• Pentylamine, N-ethyl-
• DTXSID60338139
• ICVFPLUSMYSIFO-UHFFFAOYSA-N
• Aethyl- (Amyl)amin
• MFCD09814457
• 17839-26-8
• FT-0693360
• SCHEMBL56918
• AKOS000154309
• N-Ethyl-n-pentylamine #

• MDL： MFCD09814457
• Inchi： 1S/C7H17N/c1-3-5-6-7-8-4-2/h8H,3-7H2,1-2H3
• InChI Key： ICVFPLUSMYSIFO-UHFFFAOYSA-N
• SMILES： N(CC)CCCCC

Computed Properties

• Exact Mass: 115.13600
• Monoisotopic Mass: 115.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 35.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2

Experimental Properties

• Density: 0.7477
• Melting Point: -38°C (estimate)
• Boiling Point: 135.56°C (estimate)
• Flash Point: 26.8°C
• Refractive Index: 1.4122
• PSA: 12.03000
• LogP: 2.17700